Cas no 175202-59-2 (Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-6,6-dimethyl-3-(methylthio)-, methylester)

Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-6,6-dimethyl-3-(methylthio)-, methylester structure

175202-59-2 structure

Product Name:Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-6,6-dimethyl-3-(methylthio)-, methylester

CAS No:175202-59-2

Molecular Formula:C₁₃H₁₇NO₃S₂

Molecular Weight:299.40898

CID:134103

PubChem ID:5708987

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Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-6,6-dimethyl-3-(methylthio)-, methylester Properties

Names and Identifiers

- Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-6,6-dimethyl-3-(methylthio)-, methylester
- Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-6,6-dimethyl-3-(methyl...
- METHYL 4-HYDROXYIMINO-6,6-DIMETHYL-3-(METHYLTHIO)-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE
- methyl 4-hydroxyimino-6,6-dimethyl-3-(methylthio)-4,5,6,7-tetrahydrobenzo[c]thiophen
- METHYL 6,6-DIMETHYL-4-HYDROXYIMINO-3-(METHYLTHIO)-4,5,6,7-TETRAHYDROBENZO(C)THIOPHENE-1-CARBOXYLATE
- methyl (4E)-4-hydroxyimino-6,6-dimethyl-3-methylsulfanyl-5,7-dihydro-2-benzothiophene-1-carboxylate
- AKOS015896982
- 175202-59-2
- Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-6,6-dimethyl-3-(methylthio)-, methyl ester
- CHEMBL4561643
- +Expand
- InChIKey： SJOCPYUKFOTDAN-ZSOIEALJSA-N
- Inchi： InChI=1S/C13H17NO3S2/c1-13(2)5-7-9(8(6-13)14-16)12(18-4)19-10(7)11(15)17-3/h16H,5-6H2,1-4H3/b14-8-
- SMILES： COC(C1SC(SC)=C2/C(/CC(CC=12)(C)C)=N\O)=O

Computed Properties

Exact Mass: 299.06500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 299.06498575g/mol
Heavy Atom Count: 19
Complexity: 397
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 112Å²

Experimental Properties

LogP: 3.40730
PSA: 112.43000
Refractive Index: 1.63
Boiling Point: 477.4°Cat760mmHg
Melting Point: 184 °C
Flash Point: 242.5°C
Density: 1.35

Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-6,6-dimethyl-3-(methylthio)-, methylester Related Literature

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9. Polyhydroxyalkanoate-derived hydrogen-bond donors for the synthesis of new deep eutectic solvents†

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X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665

175202-59-2 (Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-(hydroxyimino)-6,6-dimethyl-3-(methylthio)-, methylester) Related Products

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